(6-Fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester

• Molecular Formula: C13H11FO3
• Molecular Weight: 234.22 g/mol
• IUPAC Name: methyl 2-(6-fluoro-4-hydroxynaphthalen-2-yl)acetate
• InChI: InChI=1S/C13H11FO3/c1-17-13(16)6-8-4-9-2-3-10(14)7-11(9)12(15)5-8/h2-5,7,15H,6H2,1H3
• InChI Key: QOMVYQPPZSXVGL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=C2C=C(C=CC2=C1)F)O

Description

(6-Fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C13H11FO3 and its molecular weight is 234.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of (4-benzyloxy-6-fluoro-naphthalen-2-yl)-acetic acid methyl ester (876 mg, 2.7 mmol) in methanol (20 mL) was added 10% palladium on carbon (132 mg). The resulting mixture was stirred vigorously under a hydrogen atmosphere (balloon) overnight and then filtered. The filtrate was concentrated in vacuo to give (6-fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester (601 mg, 95%) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 7.69-7.76 (m, 2H), 7.30 (s, 1H), 7.22-7.26 (m, 1H), 6.82 (s, 1H), 3.74 (s, 3H), 3.72 (s, 2H).

Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

To a stirred solution of (4-benzyloxy-6-fluoro-naphthalen-2-yl)-acetic acid methyl ester (18.5 g, 57.0 mmol) in methanol (200 mL) was added 10% palladium on carbon (2.78 g). The resulting mixture was vigorously stirred under a balloon of hydrogen overnight. The reaction mixture was filtered through celite. The filtrate was concentrated in vacuo to obtain a crude product. Silica gel chromatography (10% ethyl acetate-hexane) afforded (6-fluoro-4-hydroxy-naphthalen-2-yl)-acetic acid methyl ester (10.24 g, 76%) as a white solid. MS cald. for C13H12FO3 [(M+H)+]: 235, obsd. 235.2.